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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Mancozeb as a

fungicide for the control of late blight in potato (Phytophthora infestans) field trials. The included

protocols and data are intended to guide researchers in designing and executing effective

efficacy studies.

Introduction
Late blight, caused by the oomycete Phytophthora infestans, is a devastating disease of

potatoes worldwide, capable of causing rapid and complete crop loss if left unmanaged.

Mancozeb is a broad-spectrum, non-systemic, protectant fungicide belonging to the

ethylenebisdithiocarbamate (EBDC) class of fungicides.[1] It has been a cornerstone of late

blight management programs for decades due to its multi-site mode of action, which provides a

low risk of resistance development.[1][2]

Mechanism of Action: Mancozeb acts as a multi-site inhibitor, interfering with numerous

biochemical processes within the fungal cell.[1][2] It primarily disrupts enzymes containing

sulfhydryl groups, affecting both the cytoplasm and mitochondria of the pathogen.[1][2] This

multi-site activity makes it an excellent tool for resistance management when used in rotation or

combination with single-site fungicides.[2]
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Mancozeb has consistently demonstrated efficacy in controlling potato late blight in numerous

field trials. It is often used as a standalone protectant or in combination with other fungicides to

enhance disease control.

Table 1: Efficacy of Mancozeb and Mancozeb-Containing Fungicides on Late Blight Severity

Treatment
Application
Rate

Disease
Severity (%)

Percent
Disease
Control

Reference

Untreated

Control
- 94.04 - [3]

Mancozeb 75%

WP
0.2% solution 24.55 74.45 [4]

Fenamidone

10% +

Mancozeb 50%

(60% WG)

Not Specified 18.00 Not Specified [3]

Untreated

Control
- 95.89 - [4]

Table 2: Effect of Mancozeb and Mancozeb-Containing Fungicides on Potato Tuber Yield
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Treatment Application Rate Yield (t/ha) Reference

Untreated Control - 7.80 [3]

Fenamidone 10% +

Mancozeb 50% (60%

WG)

Not Specified 15.13 [3]

Cymoxanil 8% +

Mancozeb 64% WP

(alternating with

Mancozeb 75% WP)

0.25% solution 21.68 [5]

Untreated Control -
Not Specified

(baseline)
[5]

Experimental Protocols for Field Trials
The following protocols are generalized from common practices in fungicide efficacy trials for

potato late blight. Researchers should adapt these protocols to their specific experimental

conditions and local regulations.

Experimental Design
A Randomized Complete Block Design (RCBD) is a standard and robust design for fungicide

field trials.[3]

Treatments: Include an untreated control, Mancozeb alone, and any other fungicide

treatments or combinations being evaluated.

Replications: A minimum of three to four replications of each treatment is recommended to

ensure statistical validity.[3]

Plot Size: Plot dimensions can vary, but a common size is four rows of 20 feet in length with

36-inch row spacing.[5]

Guard Rows: Plant guard rows around the experimental area to minimize edge effects and

inter-plot interference.
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Crop Management
Potato Cultivar: Select a potato cultivar that is susceptible to late blight to ensure adequate

disease pressure for evaluating fungicide efficacy. 'Kufri Jyothi' is one such susceptible

cultivar.[3]

Planting and Maintenance: Follow standard commercial practices for the region regarding

planting, fertilization, irrigation, and insect and weed control.

Inoculation (if natural infection is insufficient)
In areas with inconsistent natural late blight pressure, artificial inoculation may be necessary.

Inoculum Preparation: Prepare a sporangial suspension of P. infestans.

Application: Apply the inoculum uniformly to the plots, typically in the evening to ensure

favorable conditions for infection (cool and moist).

Fungicide Application
Timing of First Application: The first fungicide application is critical. It should be applied

preventatively, before the onset of disease, or as soon as the first symptoms are observed in

the trial area.[3][6] Predictive models based on weather conditions (e.g., severity values) can

also guide the timing of the initial spray.[6]

Application Intervals: Subsequent applications are typically made at 7- to 14-day intervals,

depending on disease pressure and weather conditions.[7] Shorter intervals are necessary

during periods of high humidity and rainfall.

Application Equipment: Use a calibrated sprayer (e.g., CO2-powered backpack sprayer) to

ensure accurate and uniform application of the fungicides.

Spray Volume: Ensure thorough coverage of the foliage.

Data Collection and Assessment
Disease Severity: Visually assess the percentage of foliage affected by late blight in the

center rows of each plot. This can be done using a standardized rating scale (e.g., 1-9
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scale).[3] Assessments should be conducted periodically throughout the trial.

Area Under the Disease Progress Curve (AUDPC): Calculate the AUDPC from the disease

severity data to provide a quantitative summary of disease development over time.

Tuber Yield: At the end of the trial, harvest the tubers from the center rows of each plot.

Grade and weigh the tubers to determine the total and marketable yield.

Tuber Blight Assessment: Assess a subsample of tubers from each plot for the incidence and

severity of late blight tuber rot.
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Caption: Experimental workflow for a Mancozeb potato late blight field trial.
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Caption: Role of Mancozeb in a late blight resistance management program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Application Notes and Protocols for Mancozeb in
Controlling Potato Late Blight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415399#fungicide4-use-in-controlling-late-blight-in-
potato-field-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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